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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403

In the expansive world of organic pigments, the benzimidazolone class stands out for its
exceptional performance characteristics, offering high stability and durability across a range of
applications. This guide provides a detailed comparison of Pigment Yellow 194 (P.Y. 194)
against other prominent benzimidazolone yellows: Pigment Yellow 151 (P.Y. 151), Pigment
Yellow 154 (P.Y. 154), and Pigment Yellow 175 (P.Y. 175). This objective analysis, supported by
key performance data and standardized experimental protocols, is intended for researchers,
scientists, and professionals in drug development and materials science to facilitate informed
pigment selection.

General Chemical Structure

Benzimidazolone pigments share a common core chemical structure which imparts them with

their characteristic high performance. The general structure is depicted below, highlighting the

central benzimidazolone moiety. Variations in the substituent groups on this core structure give
rise to the different properties observed across the pigment family.
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Preparation

Pigment Dispersion
(e.g., high-speed mixer, media mill)

Application to Substrate
(e.g., film applicator, molding)

Performanice Testing

Lightfastness Heat Stability Chemical Resistance Dispersibility
(ISO 105-B02) (ISO 787-21) (ISO 787) (e.g., Hegman gauge)

Analysis & Comparisor

N Quantitative Data Collection
(e.g., colorimetry, gloss measurement)

;

Comparative Analysis
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¢ To cite this document: BenchChem. [A Comparative Guide to Benzimidazolone Yellow
Pigments: P.Y. 194 in Focus]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581403#pigment-yellow-194-vs-other-
benzimidazolone-yellow-pigments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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